Cas no 1351619-16-3 (3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate)

• Product Name: 3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate
• CAS No: 1351619-16-3
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 6285808
• PubChem ID: 71794249
• Update Time: 2025-05-23

3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate
• 3-(2-methylbenzamido)cyclohexyl phenylcarbamate
• 1351619-16-3
• F6250-0031
• VU0541296-1
• [3-[(2-methylbenzoyl)amino]cyclohexyl] N-phenylcarbamate
• AKOS024544704

• Inchi： 1S/C21H24N2O3/c1-15-8-5-6-13-19(15)20(24)22-17-11-7-12-18(14-17)26-21(25)23-16-9-3-2-4-10-16/h2-6,8-10,13,17-18H,7,11-12,14H2,1H3,(H,22,24)(H,23,25)
• InChI Key： BFXFDKMEMDEOQY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate

3-(2-Methylbenzamido)cyclohexyl N-phenylcarbamate (CAS No. 1351619-16-3)

The compound 3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate (CAS No. 1351619-16-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with a benzamide group and a phenyl carbamate moiety. The integration of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry due to their ability to form stable molecular frameworks. The presence of the benzamide group in this compound adds electron-withdrawing properties, which can enhance the molecule's reactivity and bioavailability. Additionally, the phenyl carbamate moiety contributes to the molecule's solubility and stability, making it an attractive candidate for various synthetic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, ensuring high yields and purity. Recent advancements in asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which are highly valuable in chiral drug development.

The application of 3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate extends beyond traditional chemical synthesis. Its ability to act as a building block in the construction of bioactive molecules has been explored in several recent studies. For instance, researchers have utilized this compound as an intermediate in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers and inflammatory diseases.

In agricultural sciences, this compound has shown potential as a precursor for developing environmentally friendly pesticides. Its unique structure allows for selective targeting of pest-specific enzymes without adversely affecting non-target organisms or the environment. This aligns with the growing demand for sustainable agricultural practices and green chemistry principles.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity towards key biological targets, providing insights into its potential therapeutic applications. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways.

In conclusion, 3-(2-methylbenzamido)cyclohexyl N-phenylcarbamate (CAS No. 1351619-16-3) is a multifaceted organic compound with vast potential across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in modern chemical innovation.